![molecular formula C8H7FN2S B3313777 2-Amino-6-fluoro-4-methylbenzothiazole CAS No. 946612-95-9](/img/structure/B3313777.png)
2-Amino-6-fluoro-4-methylbenzothiazole
Description
Synthesis Analysis
The synthesis of 2-Amino-6-fluoro-4-methylbenzothiazole involves various methods. Notably, one-pot multicomponent reactions have gained prominence. For instance, a green synthesis approach combines 2-aminobenzothiazole with aromatic aldehydes and 1,3-diketones under microwave irradiation using Sc(OTf)3 as an initiator. This tandem reaction includes activation of the carbonyl group, Knoevenagel condensation, nucleophilic addition of an azole, and intramolecular cyclization to yield the desired product .
Molecular Structure Analysis
The molecular formula of this compound is C8H7FN2S, with a molecular weight of 182.22 g/mol. It contains a benzothiazole ring substituted with an amino group and a fluorine atom. The fluorine substitution imparts unique properties to the compound .
Chemical Reactions Analysis
This compound exhibits anti-inflammatory effects. It inhibits monoamine oxidase (MAO), leading to decreased generation of end products like hydrogen peroxide and aldehydes. Additionally, it inhibits biogenic amine degradation, resulting in increased cellular and pericellular catecholamines. These mechanisms contribute to its anti-inflammatory properties .
properties
IUPAC Name |
6-fluoro-4-methyl-1,3-benzothiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN2S/c1-4-2-5(9)3-6-7(4)11-8(10)12-6/h2-3H,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVUZNKAIMHUFCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1N=C(S2)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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